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Compound of Interest

Compound Name: 4-Phenylpyridine N-oxide

Cat. No.: B075289 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like 4-Phenylpyridine
N-oxide. This document provides immediate, essential guidance on personal protective

equipment (PPE), operational handling, and disposal plans to foster a secure research

environment.

Chemical Identifier:

Name: 4-Phenylpyridine N-oxide

CAS Number: 1131-61-9

Molecular Formula: C₁₁H₉NO[1]

Molecular Weight: 171.20 g/mol

Hazard Identification and Personal Protective
Equipment (PPE)
While the toxicological properties of 4-Phenylpyridine N-oxide have not been fully

investigated, it may cause eye, skin, and respiratory tract irritation.[2][3] Therefore, adherence

to stringent safety protocols is mandatory.

Summary of Required Personal Protective Equipment:
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

glasses conforming to EN166

(EU) or NIOSH (US)

standards. A face shield is also

recommended.[2][4][5]

To prevent eye contact which

may cause irritation.[2][3]

Hand Protection

Appropriate protective gloves

(e.g., nitrile or neoprene).

Latex gloves are not

recommended.[2][6]

To prevent skin contact and

potential irritation.[2][3]

Body Protection

A lab coat or protective suit is

necessary to prevent skin

exposure.[2][5][7]

To shield the body from

accidental spills or splashes.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator, such as a dust mask

(e.g., N95), should be used,

especially when generating

dust.[2]

To avoid inhalation which may

lead to respiratory tract

irritation.[2][3]

Operational and Handling Protocols
Proper handling procedures are critical to minimize exposure and ensure a safe working

environment.

Step-by-Step Handling Guide:

Ventilation: Always handle 4-Phenylpyridine N-oxide in a well-ventilated area, preferably

within a certified chemical fume hood.[6]

Personal Protective Equipment (PPE) Check: Before handling, ensure all required PPE is

worn correctly.

Preventing Dust Formation: Minimize the generation and accumulation of dust.[2][3] If the

compound is in solid form, handle it carefully.
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Avoiding Contact: Avoid all direct contact with the eyes, skin, and clothing.[2]

Container Management: Keep the container tightly closed when not in use.[2][3][6]

Hygiene: Wash hands and face thoroughly after handling the compound.[2][5] Do not eat or

drink in the laboratory.[6]

Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible

substances like strong oxidizing agents and moisture.[2][3][6]

Emergency and First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[2]

Skin Contact

Remove contaminated clothing and wash the

affected skin with plenty of soap and water.

Seek medical attention if irritation develops or

persists.[3][4]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration.

Seek medical attention.[2][3]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water. Seek

immediate medical attention.[2]

Spill and Disposal Plan
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A clear plan for managing spills and disposing of waste is essential for laboratory safety and

environmental compliance.

Spill Response Protocol:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert material (e.g., sand, earth, or vermiculite) to contain the spill.

Clean-up: Carefully sweep or vacuum up the spilled material and place it into a suitable,

labeled disposal container.[2] Avoid generating dust.

Decontaminate: Clean the spill area thoroughly.

PPE Disposal: Dispose of all contaminated PPE as hazardous waste.

Disposal Protocol:

Waste Collection: Collect waste 4-Phenylpyridine N-oxide and any contaminated materials

in a suitable, closed, and clearly labeled container.

Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable

local, state, and federal regulations. Consult with your institution's environmental health and

safety (EHS) department for specific guidance.

Professional Disposal: It is recommended to use a licensed professional waste disposal

service for chemical waste.

Below is a diagram illustrating the workflow for safely handling 4-Phenylpyridine N-oxide.
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Safe Handling Workflow for 4-Phenylpyridine N-oxide
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Handling
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Caption: Workflow for Safe Handling of 4-Phenylpyridine N-oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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